Cas no 1988-11-0 (2,6-Diisopropyl-1,4-benzoquinone)

2,6-Diisopropyl-1,4-benzoquinone Properties

Names and Identifiers

• 2,6-Diisopropylcyclohexa-2,5-diene-1,4-dione
• Propofol Related Compound B
• 2,6-bis(1-methylethyl)benzene-1,4dione *2,6-bis(1-methylethyl)-1,4-benzoquinone
• 2,6-DIISOPROPYL-[1,4]BENZOQUINONE
• 2,6-dipropan-2-ylcyclohexa-2,5-diene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione,2,6-bis(1-methylethyl)-
• 2,6-Diisopropyl-1,4-benzoquinone
• 2,6-bis(1-methylethyl)-2,5-Cyclohexadiene-1,4-dione
• Propofol impurity J
• Propofol EP Impurity J
• Propofol IMpurity J (EP)
• 2,6-diisopropylbenzoquinone
• 2,6-Diisopropyl-p-benzoquinone
• Propofol Related Compound B (25 mg) (2,6-diisopropylbenzoquinone)
• 2,5-Cyclohexadiene-1,4-dione, 2,6-bis(1-methylethyl)-
• DTXSID70173634
• BS-15881
• EN300-310884
• 9809N0LP0N
• AKOS015999512
• InChI=1/C12H16O2/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8H,1-4H
• Propofol Impurity J
• 2,6-di(propan-2-yl)cyclohexa-2,5-diene-1,4-dione
• PROPOFOL IMPURITY J [EP IMPURITY]
• 2,6-diisopropyl-benzoquinone
• Z1251413847
• UNII-9809N0LP0N
• 1988-11-0
• A879958
• DDXYWFGBQZICBD-UHFFFAOYSA-N
• SCHEMBL754972
• 2,6-Bis(1-methylethyl)benzene-1,4-dione; Propofol Imp. J (EP); Propofol USP Related Compound B; Propofol USP RC B; Propofol Related Compound B; Propofol Impurity J
• 2,6-Diisopropylbenzoquinone
• J-012839
• 2,6-Bis(1-methylethyl)benzene-1,4-dione
• 2,6-Bis(1-methylethyl)-2,5-cyclohexadiene-1,4-dione
• FT-0667188
• 2,6-Diisopropylobenzoquinone
• Q27272053
• MFCD18379392
• CS-0018052
• 2,6-bis(propan-2-yl)cyclohexa-2,5-diene-1,4-dione
• 2,6-diisopropylbenzo-1,4-quinone
• 2,6-Bis(1-Methylethyl)-2,5-cyclohexadiene-1,4-dione
• Propofol Imp. J (EP): 2,6-Bis(1-methylethyl)benzene-1,4-dione
• +Expand

• MDL： MFCD18379392
• InChIKey： DDXYWFGBQZICBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8H,1-4H3
• SMILES： CC(C)C1=CC(=O)C=C(C(C)C)C1=O

Computed Properties

• Exact Mass: 192.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.115029749g/mol
• Heavy Atom Count: 14
• Complexity: 300
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 2.30300
• PSA: 34.14000

2,6-Diisopropyl-1,4-benzoquinone Security Information

• Safety Instruction： H303+H313+H333
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

2,6-Diisopropyl-1,4-benzoquinone Customs Data

• HS CODE：2914690090
• Customs Data：

  China Customs Code:

  2914690090

  Overview:

  2914690090 Other Quinones. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Summary:

  2914690090 other quinones.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%